ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate

• Molecular Formula: C21H25N3O6S
• Molecular Weight: 447.5 g/mol
• IUPAC Name: ethyl 2-acetamido-3-[(2,4-dimethoxyphenyl)carbamoyl]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C21H25N3O6S/c1-5-30-21(27)24-9-8-14-17(11-24)31-20(22-12(2)25)18(14)19(26)23-15-7-6-13(28-3)10-16(15)29-4/h6-7,10H,5,8-9,11H2,1-4H3,(H,22,25)(H,23,26)
• InChI Key: TUSSUEZXPQEGBJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)NC3=C(C=C(C=C3)OC)OC)NC(=O)C

Description

Ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, pain, and cancer. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that promote inflammation and pain. Additionally, it has been shown to inhibit the activity of various kinases and transcription factors that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models of inflammation and pain. Additionally, it has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its poor solubility in water and its limited stability under certain conditions.

Future Directions

There are several future directions for the research and development of ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate. These include the development of more efficient synthesis methods, the investigation of its potential applications in other fields, such as agriculture and environmental science, and the development of novel formulations and delivery systems to improve its solubility and stability. Additionally, further studies are needed to elucidate its mechanism of action and to identify its potential side effects and toxicity.

Synthesis Methods

The synthesis method of ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate involves the reaction of 2,4-dimethoxybenzaldehyde, thiophene-2-carboxylic acid, and ethyl acetoacetate in the presence of acetic anhydride and concentrated sulfuric acid. The resulting product is then treated with ammonium carbonate and acetic anhydride to obtain the final compound.

Scientific Research Applications

Ethyl 2-(acetylamino)-3-[(2,4-dimethoxyphenyl)carbamoyl]-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate has been extensively studied for its potential applications in various fields of science. It has been found to exhibit significant anti-inflammatory, analgesic, and anti-cancer properties. Additionally, it has shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.